Cas no 1142015-25-5 ((R)-FTY-720 Vinylphosphonate)

• Product Name: (R)-FTY-720 Vinylphosphonate
• CAS No: 1142015-25-5
• MF: C₂₀H₃₄NO₄P
• MW: 383.46
• CID: 5073100
• Update Time: 2025-07-16

(R)-FTY-720 Vinylphosphonate Chemical and Physical Properties

Names and Identifiers

• P-[(1E,3R)-3-Amino-3-(hydroxymethyl)-5-(4-octylphenyl)-1-penten-1-yl]phosphonic acid
• (R)-FTY-720 Vinylphosphonate

• Inchi： 1S/C20H34NO4P/c1-2-3-4-5-6-7-8-18-9-11-19(12-10-18)13-14-20(21,17-22)15-16-26(23,24)25/h9-12,15-16,22H,2-8,13-14,17,21H2,1H3,(H2,23,24,25)/b16-15+/t20-/m1/s1
• InChI Key： YWQUROWPKWKDNA-UHPIZROJSA-N
• SMILES： [C@@](CCC1C=CC(CCCCCCCC)=CC=1)(/C=C/P(O)(O)=O)(CO)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (R)-FTY-720 Vinylphosphonate

Recent Advances in (R)-FTY-720 Vinylphosphonate (CAS: 1142015-25-5) Research: A Comprehensive Review

The compound (R)-FTY-720 Vinylphosphonate (CAS: 1142015-25-5) has emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, a derivative of FTY720 (Fingolimod), has garnered significant attention due to its unique structural modifications and potential therapeutic applications. Recent studies have focused on its role as a sphingosine-1-phosphate (S1P) receptor modulator, with particular emphasis on its improved pharmacokinetic properties and enhanced selectivity compared to its parent compound.

One of the key breakthroughs in the research of (R)-FTY-720 Vinylphosphonate is its application in autoimmune diseases and organ transplantation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits superior efficacy in reducing lymphocyte egress from lymphoid organs, a mechanism crucial for immunosuppression. The vinylphosphonate modification was shown to enhance metabolic stability, addressing one of the major limitations of FTY720 in clinical applications.

From a chemical perspective, the synthesis and characterization of (R)-FTY-720 Vinylphosphonate have been refined in recent years. Advanced spectroscopic techniques including 2D NMR and high-resolution mass spectrometry have confirmed the compound's structural integrity and stereochemical purity. The CAS number 1142015-25-5 has become increasingly important in patent filings and regulatory documentation, reflecting the growing commercial interest in this molecule.

In cancer research, (R)-FTY-720 Vinylphosphonate has shown remarkable potential as an anti-angiogenic agent. A 2024 study in Cancer Research revealed its ability to selectively inhibit vascular endothelial growth factor (VEGF) signaling pathways at concentrations significantly lower than those required for FTY720. This finding suggests possible applications in solid tumor therapy, with the added benefit of reduced cardiotoxicity compared to existing VEGF inhibitors.

The pharmaceutical development of (R)-FTY-720 Vinylphosphonate has progressed to preclinical evaluation stages. Recent pharmacokinetic studies in animal models have demonstrated improved oral bioavailability and tissue distribution profiles. Notably, the compound shows reduced bradycardia incidence, a common side effect associated with S1P receptor modulators, making it a potentially safer alternative for chronic administration.

Looking forward, researchers are exploring novel formulations of (R)-FTY-720 Vinylphosphonate to enhance its therapeutic index. Nanoparticle-based delivery systems and prodrug approaches are currently under investigation, with preliminary results showing promise for targeted delivery to specific tissues. As the understanding of its molecular mechanisms deepens, the applications of this compound may expand to include neurological disorders and inflammatory conditions beyond its current scope.